Cas no 2942-08-7 (4-Nitrobenzo[d]thiazole)

4-Nitrobenzo[d]thiazole is a heterocyclic organic compound featuring a nitro-substituted benzothiazole core. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and dyes. The nitro group enhances electrophilic properties, facilitating further functionalization through reduction or substitution reactions. Its benzothiazole scaffold is known for contributing to biological activity, making it useful in medicinal chemistry research. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined chemical properties enable precise applications in cross-coupling reactions and as a building block for more complex heterocyclic systems.
4-Nitrobenzo[d]thiazole structure
4-Nitrobenzo[d]thiazole structure
Product Name:4-Nitrobenzo[d]thiazole
CAS No:2942-08-7
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD00022885
CID:915532
PubChem ID:601876
Update Time:2025-05-27

4-Nitrobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrobenzo[d]thiazole
    • benzothiazole, 4-nitro- (6ci,7ci,8ci,9ci)
    • 4-Nitro-benzothiazol
    • 4-Nitrobenzothiazole
    • 4-Nitro-benzthiazol
    • Benzothiazole,4-nitro
    • Nitrobenzothiazol
    • AC-25092
    • Benzothiazole,4-nitro-(6CI,7CI,8CI,9CI)
    • 2942-08-7
    • DA-17159
    • 4-Nitro-1,3-benzothiazole
    • DTXSID90345098
    • AKOS016003501
    • 4-Nitro-1,3-benzothiazole #
    • InChI=1/C7H4N2O2S/c10-9(11)5-2-1-3-6-7(5)8-4-12-6/h1-4
    • MFCD00022885
    • benzothiazole, 4-nitro-
    • 4-Nitro-benzothiazole
    • F18232
    • SCHEMBL7777578
    • MDL： MFCD00022885
    • Inchi： 1S/C7H4N2O2S/c10-9(11)5-2-1-3-6-7(5)8-4-12-6/h1-4H
    • InChI Key： HTEFJELLZLFAQE-UHFFFAOYSA-N
    • SMILES： S1C=NC2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.99900
  • Monoisotopic Mass: 179.99934855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • PSA: 86.95000
  • LogP: 2.72770

4-Nitrobenzo[d]thiazole Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Nitrobenzo[d]thiazole Pricemore >>

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4-Nitrobenzo[d]thiazole Production Method

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